1-(5',5'-Dimethylcyclohex-1'-enyl)ethanol

• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 1-(5,5-dimethylcyclohexen-1-yl)ethanol
• InChI: InChI=1S/C10H18O/c1-8(11)9-5-4-6-10(2,3)7-9/h5,8,11H,4,6-7H2,1-3H3
• InChI Key: PQUPQIGKGXLJAE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CCCC(C1)(C)C)O

Description

1-(5',5'-Dimethylcyclohex-1'-enyl)ethanol is a useful research compound. Its molecular formula is C10H18O and its molecular weight is 154.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(5′,5′-dimethylcyclohex-1′-enyl)ethanone (13.1 g, 85.8 mmol) in Et2O (50 ml) was added dropwise with stirring within 50 min. to a suspension of LAH (895 mg, 23.6 mmol) in Et2O (150 ml). The reaction mixture was refluxed for 1 h prior to quenching at 0° C. by careful addition of water (50 ml) followed by 5 N aq. HCl (50 ml). The organic layer was separated and the aqueous one extracted with Et2O. The combined ethereal solutions were washed with water and brine, dried (Na2SO4), and concentrated in a rotary evaporator. Silica-gel FC (pentane/Et2O, 9:1, Rf=0.14) of the resulting residue (14.7 g) gave 11.2 g (85%) of 1-(5′,5′-dimethylcyclohex-1′-enyl)ethanol.